Cas no 1221172-11-7 (6-(trifluoromethoxy)pyridine-2-carboxylic acid)

• Product Name: 6-(trifluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 1221172-11-7
• MF: C₇H₄F₃NO₃
• MW: 207.106772422791
• MDL: MFCD22571793
• CID: 2083329
• PubChem ID: 49871097
• Update Time: 2025-06-28

6-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(trifluoromethoxy)picolinic acid
• 6-(Trifluoromethoxy)pyridine-2-carboxylic acid
• 6-Trifluoromethoxy-pyridine-2-carboxylic acid
• DB-296376
• AKOS027325401
• SB21560
• CS-0456167
• EN300-8776413
• 1221172-11-7
• 6-(Trifluoromethoxy)-2-pyridinecarboxylic acid
• 6-?(Trifluoromethoxy)?-2-?pyridinecarboxylic acid
• KS-8386
• 6-(Trifluoromethoxy)picolinicacid
• SCHEMBL2303750
• ZGUDFAFRAROJDA-UHFFFAOYSA-N
• WYB17211
• 6-(trifluoromethoxy)pyridine-2-carboxylic acid

• MDL： MFCD22571793
• Inchi： 1S/C7H4F3NO3/c8-7(9,10)14-5-3-1-2-4(11-5)6(12)13/h1-3H,(H,12,13)
• InChI Key： ZGUDFAFRAROJDA-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=C(C(=O)O)N=1)(F)F

Computed Properties

• Exact Mass: 207.01432748Da
• Monoisotopic Mass: 207.01432748Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-(trifluoromethoxy)pyridine-2-carboxylic acid

6-(Trifluoromethoxy)pyridine-2-carboxylic acid: A Comprehensive Overview

6-(Trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1221172-11-7) is a highly specialized organic compound with significant applications in the field of pharmaceuticals and agrochemicals. This compound belongs to the class of pyridine carboxylic acids, which are known for their versatile chemical properties and potential biological activities. The molecule features a pyridine ring substituted with a trifluoromethoxy group at the 6-position and a carboxylic acid group at the 2-position, making it a unique structure with promising functional properties.

The synthesis of 6-(trifluoromethoxy)pyridine-2-carboxylic acid involves advanced organic chemistry techniques, including multi-step reactions and precise control over reaction conditions to achieve high purity and yield. Recent studies have highlighted its potential as a precursor for various bioactive compounds, particularly in the development of herbicides and insecticides. Its ability to inhibit specific enzymes involved in plant growth has made it a valuable asset in agricultural research.

One of the most notable aspects of 6-(trifluoromethoxy)pyridine-2-carboxylic acid is its role in drug discovery. Researchers have explored its ability to modulate cellular pathways, particularly in cancer therapy. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent anti-proliferative activity against various cancer cell lines. The trifluoromethoxy group contributes significantly to the compound's stability and bioavailability, making it an attractive candidate for further preclinical studies.

In addition to its pharmaceutical applications, 6-(trifluoromethoxy)pyridine-2-carboxylic acid has shown promise in materials science. Its ability to form stable metal complexes has led to investigations into its use as a ligand in catalytic processes. Recent findings suggest that it can enhance the efficiency of certain industrial catalysts, particularly those used in fine chemical synthesis.

The environmental impact of 6-(trifluoromethoxy)pyridine-2-carboxylic acid has also been a subject of recent research. Studies conducted by environmental scientists have assessed its biodegradability and potential toxicity to aquatic life. Preliminary results indicate that the compound exhibits low toxicity and moderate biodegradability under standard conditions, which aligns with current regulatory standards for eco-friendly chemical compounds.

Looking ahead, the development of novel derivatives of 6-(trifluoromethoxy)pyridine-2-carboxylic acid is expected to expand its application scope further. Researchers are actively exploring its potential as an advanced material for use in electronics, particularly in the development of organic light-emitting diodes (OLEDs). The compound's electronic properties make it a strong candidate for enhancing device performance and efficiency.

In conclusion, 6-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1221172-11-7) is a multifaceted compound with vast potential across various industries. Its unique chemical structure, coupled with recent advancements in synthetic methods and application studies, positions it as a key player in future scientific innovations. As research continues to uncover its full potential, this compound is poised to make significant contributions to both scientific and industrial fields.